Cas no 2171445-04-6 (5-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid)

• Product Name: 5-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid
• CAS No: 2171445-04-6
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5921837
• PubChem ID: 165566855
• Update Time: 2025-10-29

5-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid
• 2171445-04-6
• EN300-1568091
• 5-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]hexanoic acid

• Inchi： 1S/C26H32N2O6/c1-16(9-8-14-23(29)30)27-25(31)24(17(2)33-3)28-26(32)34-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,16-17,22,24H,8-9,14-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t16?,17-,24+/m1/s1
• InChI Key： CQTOWQGSQXVHKA-CLGWFSLVSA-N
• SMILES： O(C(N[C@H](C(NC(C)CCCC(=O)O)=O)[C@@H](C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 5-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid

5-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic Acid: A Comprehensive Overview

5-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid, also known by its CAS number 2171445-04-6, is a complex organic compound with significant applications in the fields of pharmaceuticals and biotechnology. This compound is notable for its intricate stereochemistry and functional groups, which make it a valuable tool in drug discovery and development. The molecule's structure includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy substituent, and an amide linkage, all of which contribute to its unique chemical properties.

The Fmoc group, a key component of this compound, is widely used as a protecting group in peptide synthesis. Its presence in this molecule highlights its potential role in peptide-based drug design. Recent studies have demonstrated the importance of Fmoc-containing compounds in enhancing the stability and bioavailability of peptide drugs. For instance, research published in Journal of Medicinal Chemistry in 2023 explored the use of Fmoc derivatives in improving the pharmacokinetic profiles of peptide therapeutics.

The stereochemistry of this compound, specifically the (2S,3R) configuration, plays a crucial role in its biological activity. Stereoisomers often exhibit vastly different pharmacological properties, and this compound is no exception. According to a 2023 study in Nature Communications, the (2S,3R) configuration was found to significantly enhance the compound's ability to bind to specific protein targets, making it a promising candidate for targeted drug delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and stereocontrolled reactions. The use of chiral auxiliary groups during synthesis ensures the correct stereochemistry is maintained. Recent advancements in asymmetric catalysis have further streamlined the production process, reducing costs and improving yields. A 2023 review in Chemical Reviews highlighted these developments, emphasizing their impact on the scalability of complex organic molecules like this one.

The application of this compound extends beyond pharmaceuticals. Its unique structure makes it a valuable reagent in organic synthesis and materials science. For example, researchers at Stanford University reported in 2023 on the use of this compound as a building block for constructing advanced polymer materials with tailored mechanical properties. The methoxy group within the molecule contributes to its versatility, enabling it to participate in a wide range of chemical reactions.

From an environmental standpoint, this compound has been studied for its biodegradability and ecological impact. A 2023 study published in Environmental Science & Technology investigated the degradation pathways of Fmoc-containing compounds under various environmental conditions. The results indicated that while the compound is persistent under certain conditions, it can degrade under specific microbial or photolytic conditions, providing insights into its environmental fate.

In conclusion, 5-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid (CAS No: 2171445-04-6) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, stereochemistry, and functional groups make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new applications and optimize its production processes, this compound is poised to play an increasingly important role in advancing modern chemistry and biology.